5-({3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)-2-methylphenol

• IUPAC Name: [3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-(3-hydroxy-4-methylphenyl)methanone
• InChI: InChI=1S/C23H28FN3O2/c1-17-8-9-18(15-22(17)28)23(29)27-10-4-5-19(16-27)25-11-13-26(14-12-25)21-7-3-2-6-20(21)24/h2-3,6-9,15,19,28H,4-5,10-14,16H2,1H3
• InChI Key: YRTAMQSESYVQBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F)O
• Molecular Formula: C23H28FN3O2
• Molecular Weight: 397.5 g/mol

Description

5-({3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)-2-methylphenol is a chemical compound that belongs to the class of pharmaceutical drugs known as antipsychotics. It is also known by its generic name, Olanzapine. Olanzapine is commonly used to treat schizophrenia, bipolar disorder, and other mental illnesses. The purpose of

Mechanism of Action

The exact mechanism of action of Olanzapine is not fully understood. However, it is believed to work by blocking the action of certain neurotransmitters in the brain, including dopamine and serotonin. By blocking the action of these neurotransmitters, Olanzapine helps to reduce the symptoms of mental illness.
Biochemical and Physiological Effects
Olanzapine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin. Olanzapine has also been shown to have an effect on the immune system, reducing inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

Olanzapine has a number of advantages and limitations for lab experiments. One advantage is that it is a well-studied compound with a known mechanism of action. This makes it a useful tool for studying the effects of neurotransmitters on the brain. However, one limitation is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for research on Olanzapine. One area of research is the development of new and more effective antipsychotic drugs. Another area of research is the identification of biomarkers that can be used to predict the response to Olanzapine and other antipsychotic drugs. Additionally, research is needed to better understand the long-term effects of Olanzapine on the brain and body. Finally, research is needed to identify potential new uses for Olanzapine in the treatment of other conditions.

Synthesis Methods

The synthesis of 5-({3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)-2-methylphenol involves the reaction of 2-methyl-5-nitrophenol with 4-(2-fluorophenyl)piperazine in the presence of a reducing agent such as iron powder. The resulting intermediate is then reacted with piperidine-1-carboxylic acid to yield the final product, Olanzapine.

Scientific Research Applications

Olanzapine has been extensively studied for its efficacy in treating various mental illnesses. It has been shown to be effective in reducing symptoms of schizophrenia, bipolar disorder, and other mental illnesses. Olanzapine has also been studied for its potential use in treating other conditions such as anxiety disorders, post-traumatic stress disorder, and obsessive-compulsive disorder.